Cas no 1638764-73-4 (4-chloro-2-iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 4-chloro-2-iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1638764-73-4
• MF: C₈H₃ClF₃IN₂
• MW: 346.475503206253
• CID: 5290067
• Update Time: 2026-03-10

4-chloro-2-iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C8H3ClF3IN2/c9-6-3-1-5(13)15-7(3)14-2-4(6)8(10,11)12/h1-2H,(H,14,15)
• InChI Key： RGNKQINJVKNENP-UHFFFAOYSA-N
• SMILES： C12NC(I)=CC1=C(Cl)C(C(F)(F)F)=CN=2

Additional information on 4-chloro-2-iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine

Professional Introduction to 4-chloro-2-iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 1638764-73-4)

4-chloro-2-iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1638764-73-4, belongs to the class of pyrrolopyridine derivatives, which are known for their broad spectrum of biological activities and potential applications in drug development. The structural features of this molecule, including the presence of a chloro group at the 4-position, an iodo group at the 2-position, and a trifluoromethyl substituent at the 5-position, contribute to its unique reactivity and utility in synthetic chemistry.

The significance of 4-chloro-2-iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine lies in its role as a key intermediate in the synthesis of various biologically active compounds. The pyrrolopyridine scaffold is a privileged structure in medicinal chemistry, often found in drugs targeting neurological disorders, cancer, and infectious diseases. The electron-withdrawing nature of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, making it an attractive building block for drug design.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological properties. 4-chloro-2-iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine has been extensively studied for its potential as a precursor in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity against kinases and other enzymes implicated in cancer progression. The chloro and iodo substituents provide reactive sites for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures.

The trifluoromethyl group is particularly noteworthy due to its ability to modulate pharmacokinetic properties such as solubility, permeability, and metabolic stability. This feature has been exploited in the design of next-generation drugs where optimal pharmacokinetic profiles are critical for therapeutic efficacy. Furthermore, the presence of both halogen atoms makes 4-chloro-2-iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine a valuable reagent in palladium-catalyzed transformations, enabling the construction of diverse heterocyclic libraries.

Recent advancements in computational chemistry have also highlighted the importance of 4-chloro-2-iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine in virtual screening campaigns. Molecular modeling studies have identified this compound as a promising candidate for further optimization towards target-specific drugs. The combination of computational predictions with experimental validation has accelerated the discovery process, leading to several high-throughput screening programs aimed at identifying novel bioactive molecules.

The synthetic versatility of 4-chloro-2-iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine has also been leveraged in the development of novel methodologies for constructing complex heterocycles. For example, recent reports have described its use in generating fused pyrrole-pyridine systems through sequential functionalization strategies. These approaches have not only expanded the synthetic toolbox but also provided access to structurally diverse libraries with potential therapeutic applications.

In conclusion, 4-chloro-2-iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 1638764-73-4) represents a cornerstone compound in modern pharmaceutical research. Its unique structural features and synthetic utility make it an indispensable tool for medicinal chemists striving to develop innovative therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is poised to grow even further.